Cas no 223609-47-0 (5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine)

• Product Name: 5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine
• CAS No: 223609-47-0
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 2836515
• PubChem ID: 57804209
• Update Time: 2025-04-21

5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(3,3-dimethylbut-1-yn-1-yl)pyrimidine
• SCHEMBL4491199
• HHGZVRAZJAFJBK-UHFFFAOYSA-N
• DB-095159
• DTXSID20727964
• 223609-47-0
• 5-Bromo-2-(3,3-dimethylbut-1-ynyl)pyrimidine

• Inchi： 1S/C10H11BrN2/c1-10(2,3)5-4-9-12-6-8(11)7-13-9/h6-7H,1-3H3
• InChI Key： HHGZVRAZJAFJBK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C#CC(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 238.01056Da
• Monoisotopic Mass: 238.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines